Cas no 1403483-85-1 (4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline
• CAS No: 1403483-85-1
• MF: C₈H₇BrF₃NO₃S
• MW: 334.110290765762
• CID: 3043856
• Update Time: 2025-05-22

4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline
• C8H7BrF3NO3S
• V3081
• A911128
• 4-bromo-5-methylsulfonyl-2-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7BrF3NO3S/c1-17(14,15)7-3-5(13)6(2-4(7)9)16-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： XJNVZPSQAABQFN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1S(C)(=O)=O)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 2.4
• Topological Polar Surface Area: 77.8

Additional information on 4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline

Comprehensive Overview of 4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline (CAS No. 1403483-85-1)

4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline (CAS No. 1403483-85-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo, methanesulfonyl, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes a trifluoromethoxy group, is particularly noteworthy due to the increasing demand for fluorinated compounds in modern chemistry. Researchers are increasingly exploring its potential applications, especially in the design of novel bioactive molecules and small-molecule inhibitors.

The compound's CAS number 1403483-85-1 is a critical identifier for researchers and manufacturers seeking high-purity materials for experimental or industrial use. Its synthesis often involves multi-step organic reactions, including bromination, sulfonylation, and amination, which are topics of interest in academic and industrial laboratories. The presence of the methanesulfonyl group enhances the compound's reactivity, making it a valuable building block for drug discovery and material science. Recent studies have highlighted its role in the development of targeted therapies, particularly in oncology and neurology, where trifluoromethoxy-containing compounds exhibit unique pharmacokinetic properties.

In the context of green chemistry and sustainable synthesis, 4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline has been a subject of optimization efforts to reduce environmental impact. Researchers are investigating catalytic methods and solvent-free reactions to improve the efficiency of its production. This aligns with the broader industry trend toward eco-friendly chemical processes, a topic frequently searched by professionals in the field. Additionally, the compound's stability under various conditions makes it a candidate for high-throughput screening and combinatorial chemistry, further expanding its utility in modern research.

The growing interest in fluorinated anilines and their derivatives has positioned CAS 1403483-85-1 as a compound of significant commercial and scientific value. Its applications extend beyond pharmaceuticals to include advanced materials such as liquid crystals and organic electronics. The trifluoromethoxy group, in particular, is known to enhance the thermal and chemical stability of materials, making it a key feature in the design of high-performance polymers. As the demand for specialty chemicals continues to rise, this compound is expected to play a pivotal role in innovation across multiple industries.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of 4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline is essential for optimizing its applications. Computational chemistry and molecular modeling tools are increasingly being employed to predict its behavior in complex systems. This approach not only accelerates the drug development process but also reduces costs associated with experimental trials. The compound's compatibility with cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, further underscores its versatility in synthetic chemistry.

In summary, 4-Bromo-5-methanesulfonyl-2-(trifluoromethoxy)aniline (CAS No. 1403483-85-1) represents a critical intermediate in contemporary chemical research. Its unique structural features and broad applicability make it a focal point for advancements in pharmaceuticals, agrochemicals, and material science. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to the development of next-generation therapeutic agents and functional materials.